Cas no 850882-87-0 (6-Bromo-3-methoxy-2-methylpyridine)

6-Bromo-3-methoxy-2-methylpyridine structure
850882-87-0 structure
Product Name:6-Bromo-3-methoxy-2-methylpyridine
CAS No:850882-87-0
MF:C7H8BrNO
MW:202.04852104187
MDL:MFCD11846419
CID:1083492
PubChem ID:71406452
Update Time:2025-09-21

6-Bromo-3-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-methoxy-2-methylpyridine
    • Pyridine, 6-bromo-3-methoxy-2-methyl-
    • HUBRRMYRFLDKED-UHFFFAOYSA-N
    • 6-bromo-3-methoxy-2-methyl-pyridine
    • ST24045174
    • Z0883
    • 6-Bromo-3-methoxy-2-methylpyridine (ACI)
    • CS-0063878
    • AKOS022181561
    • SCHEMBL4573187
    • DTXSID90827061
    • MFCD11846419
    • DB-369125
    • W15448
    • 850882-87-0
    • AS-61698
    • MDL: MFCD11846419
    • Inchi: 1S/C7H8BrNO/c1-5-6(10-2)3-4-7(8)9-5/h3-4H,1-2H3
    • InChI Key: HUBRRMYRFLDKED-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(OC)=C(C)N=1

Computed Properties

  • Exact Mass: 200.97893g/mol
  • Monoisotopic Mass: 200.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1
  • XLogP3: 2.2

6-Bromo-3-methoxy-2-methylpyridine Pricemore >>

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6-Bromo-3-methoxy-2-methylpyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  16 h, reflux
Reference
From a total synthesis of cepabactin and its 3:1 ferric complex to the isolation of a 1:1:1 mixed complex between iron(III), cepabactin and pyochelin
Klumpp, Cedric; Burger, Alain; Mislin, Gaetan L.; Abdallah, Mohamed A., Bioorganic & Medicinal Chemistry Letters, 2005, 15(6), 1721-1724

6-Bromo-3-methoxy-2-methylpyridine Raw materials

6-Bromo-3-methoxy-2-methylpyridine Preparation Products

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